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Cat. No.: B15486611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of iron-

terbium (Fe-Tb) alloys, with a focus on their magnetic, magnetostrictive, thermal, and electrical

characteristics. The information is presented to be a valuable resource for researchers and

scientists.

Magnetic Properties
Iron-terbium alloys are ferrimagnetic materials, meaning they possess magnetic sublattices that

are aligned in opposite directions. The magnetic moments of the iron (Fe) and terbium (Tb)

atoms are coupled antiferromagnetically. The overall magnetic behavior of the alloy is highly

dependent on its composition and temperature.

A key characteristic of Fe-Tb alloys is the presence of a compensation point, which is the

temperature at which the net magnetization of the material becomes zero due to the opposing

magnetic moments of the Fe and Tb sublattices canceling each other out. This phenomenon

leads to a significant increase in coercivity near the compensation temperature. The

composition of the alloy dictates the temperature at which this compensation occurs.

Furthermore, amorphous thin films of Fe-Tb alloys can exhibit strong perpendicular magnetic

anisotropy (PMA), a property crucial for various data storage and spintronic applications. This

anisotropy is attributed to short-range chemical ordering and the differing atomic neighbor

distances and coordination numbers for Fe-Fe, Tb-Tb, and Fe-Tb pairs.
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Table 1: Magnetic Properties of select Iron-Terbium based Alloys

Alloy Composition Property Value Notes

Tb₀.₂₇Dy₀.₇₃Fe₁.₉

(Terfenol-D)

Saturation

Magnetostriction (λs)

~2000 ppm (2000 x

10⁻⁶)

Room temperature, in

a field of 160 kA/m.[1]

Fe-19Ga-0.37Tb

(at.%)

Saturation

Magnetostriction (λs)
≈ 235 ppm

Room temperature.[2]

[3]

Fe-19Ga
Magnetocrystalline

Anisotropy (K₁)
1.28 × 10⁴ J/m³ Room temperature.[3]

Fe-19Ga-0.37Tb

(at.%)

Magnetocrystalline

Anisotropy (K₁)
1.316 × 10⁴ J/m³ Room temperature.[3]

Fe-19Ga
Magnetic Permeability

(μ)
3.94 × 10⁻⁴ H/m Room temperature.[3]

Fe-19Ga-0.37Tb

(at.%)

Magnetic Permeability

(μ)
4.62 × 10⁻⁴ H/m Room temperature.[3]

Magnetostrictive Properties
Iron-terbium alloys, particularly in the form of TbFe₂, are known for their giant magnetostriction

at room temperature. Magnetostriction is the phenomenon where a material changes its shape

or dimensions in response to a magnetic field. This property makes Fe-Tb based alloys highly

valuable for applications in sensors, actuators, and transducers.

The magnetostrictive properties are closely linked to the material's crystal structure and the

orientation of its magnetic domains. For instance, TbFe₂ exhibits its easy magnetization

direction along the <111> crystallographic axis, and achieving a textured structure with this

orientation can significantly enhance its magnetostrictive performance.

Thermal and Electrical Properties
Comprehensive data on the thermal and electrical properties of binary Fe-Tb alloys is not as

readily available as for their magnetic and magnetostrictive properties. However, data for

related alloys and the constituent elements can provide useful estimations. The addition of rare
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earth elements like terbium to iron is known to influence the electrical resistivity and thermal

conductivity.

Table 2: Thermal and Electrical Properties of a Terbium-Dysprosium-Iron Alloy

Property Value Alloy Composition

Thermal Conductivity 10.5 - 10.8 W/m-K Terbium Dysprosium Iron Alloy

Specific Heat 0.320 - 0.370 J/g-°C Terbium Dysprosium Iron Alloy

Electrical Resistivity (α, poly) 1.150 µΩ·m (at r.t.) Pure Terbium

Experimental Protocols
Vibrating Sample Magnetometry (VSM) for Magnetic
Property Characterization
Vibrating Sample Magnetometry (VSM) is a widely used technique to measure the magnetic

properties of materials. The fundamental principle is based on Faraday's law of induction,

where a changing magnetic field induces an electric current in a set of pickup coils.

Methodology:

Sample Preparation: The alloy sample is securely mounted onto a sample holder. The

geometry and mass of the sample are precisely measured to allow for the calculation of

magnetization from the measured magnetic moment.

System Calibration: The VSM is calibrated using a standard material with a known magnetic

moment, such as a pure nickel sphere.

Measurement: The sample is placed within a uniform magnetic field, typically generated by

an electromagnet. The sample is then made to vibrate sinusoidally at a constant frequency

(often around 80-90 Hz).

Data Acquisition: As the magnetized sample vibrates, it creates a changing magnetic flux

that induces a voltage in the pickup coils. This voltage is proportional to the magnetic
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moment of the sample. A lock-in amplifier is used to measure the induced voltage with high

sensitivity.

Hysteresis Loop: By sweeping the applied magnetic field from a positive maximum to a

negative maximum and back, a hysteresis loop (M-H curve) is generated.

Data Analysis: From the hysteresis loop, key magnetic parameters such as saturation

magnetization (Ms), remanence (Mr), and coercivity (Hc) are determined.
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Measurement Process
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. m.youtube.com [m.youtube.com]

2. researchgate.net [researchgate.net]

3. zemiceurope.com [zemiceurope.com]

To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Iron-Terbium Alloys]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15486611#physical-properties-of-iron-terbium-alloys]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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